Cas no 113947-88-9 (1-methyl-3-(3-methylbut-3-enyl)benzene)

• Product Name: 1-methyl-3-(3-methylbut-3-enyl)benzene
• CAS No: 113947-88-9
• MF: C₁₂H₁₆
• MW: 160.255443572998
• MDL: MFCD01319557
• CID: 1201284
• PubChem ID: 18956755
• Update Time: 2025-04-20

1-methyl-3-(3-methylbut-3-enyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3-methylbut-3-enyl)benzene
• 2-methyl-4-(3-methylphenyl)-1-butene
• CTK4A8529
• 3-(3-Methylbut-3-en-1-yl)toluene
• AG-D-34032
• OR01920
• 2-Methyl-4-(3-methylphenyl)but-1-ene
• KB-173680
• 1-methyl-3-(3-methylbut-3-en-1-yl)benzene
• DTXSID40596856
• Benzene, 1-methyl-3-(3-methyl-3-buten-1-yl)-
• AKOS016016710
• MFCD01319557
• DB-192978
• 113947-88-9

• MDL： MFCD01319557
• Inchi： 1S/C12H16/c1-10(2)7-8-12-6-4-5-11(3)9-12/h4-6,9H,1,7-8H2,2-3H3
• InChI Key： OBGGAXIMGRZTTL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)CC(=C)C

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes